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Introduction: A New Cation for Enhanced Perovskite
Formulations
Organic-inorganic hybrid perovskites have demonstrated remarkable potential in the field of

optoelectronics, particularly in next-generation solar cells. The ability to tune their properties

through compositional engineering is a key advantage. The "A" site cation in the ABX₃

perovskite structure plays a crucial role in determining the structural stability and optoelectronic

characteristics of the material. While methylammonium (MA) and formamidinium (FA) have

been the most extensively studied organic cations, there is a growing interest in exploring novel

cations to further enhance performance and stability.

This guide focuses on the application of Ethanolammonium iodide (EOAI), also known as

Monoethanolammonium iodide (MEAI), as a precursor for the fabrication of hybrid perovskite

thin films. The introduction of the hydroxyl group (-OH) on the ethylammonium backbone offers
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unique opportunities to influence the perovskite's properties through hydrogen bonding and

altered chemical interactions within the precursor solution and the final crystalline film. We will

delve into the synthesis of mixed-cation perovskites incorporating MEAI, their resulting

properties, and detailed protocols for their fabrication and characterization.

Physicochemical Properties of Ethanolammonium
Iodide (MEAI)
Understanding the fundamental properties of MEAI is crucial for its effective use as a

perovskite precursor. Below is a summary of its key characteristics.

Property Value/Description Source

Chemical Formula HOCH₂CH₂NH₃I [1]

Synonyms
Monoethanolammonium iodide

(MEAI)
[1]

Cation Ionic Radius ~0.24 nm [1]

The larger ionic radius of the monoethanolammonium (MEA⁺) cation, compared to the

methylammonium (MA⁺) cation (0.18 nm), influences the Goldschmidt tolerance factor, which is

a key indicator of the stability of the perovskite crystal structure. The substitution of MA⁺ with

MEA⁺ can lead to an increase in the lattice parameters of the resulting perovskite.[1]

Synthesis and Application of MEAI-Containing
Perovskites
The incorporation of MEAI into perovskite films is typically achieved by creating mixed-cation

formulations, most commonly with methylammonium iodide (MAI). This approach allows for the

fine-tuning of the perovskite's bandgap and can lead to improved film morphology and device

stability.

Protocol 1: Synthesis of Monoethanolammonium Iodide
(MEAI)
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This protocol outlines the synthesis of MEAI through a neutralization reaction.

Materials:

Monoethanolamine (HOCH₂CH₂NH₂)

Hydroiodic acid (HI)

Anhydrous diethyl ether

Ethanol

Round-bottom flask

Magnetic stirrer and stir bar

Ice bath

Rotary evaporator

Procedure:

In a round-bottom flask, dissolve a known molar amount of monoethanolamine in ethanol.

Place the flask in an ice bath and begin stirring.

Slowly add an equimolar amount of hydroiodic acid dropwise to the stirred solution. The

reaction is exothermic, so maintain a low temperature.

Continue stirring in the ice bath for 2 hours after the addition is complete.

Remove the flask from the ice bath and allow it to warm to room temperature, continuing to

stir for another 2 hours.

Use a rotary evaporator to remove the ethanol and water, which will yield a white or off-white

solid.

Wash the resulting solid with anhydrous diethyl ether to remove any unreacted starting

materials.
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Dry the purified MEAI powder under vacuum.

Protocol 2: Preparation of a Mixed-Cation (MA/MEA)
Perovskite Precursor Solution
This protocol details the preparation of a precursor solution for the deposition of a

(MA)ₓ(MEA)₁₋ₓPbI₃ perovskite film.

Materials:

Methylammonium iodide (MAI)

Monoethanolammonium iodide (MEAI)

Lead(II) iodide (PbI₂)

N,N-Dimethylformamide (DMF)

Dimethyl sulfoxide (DMSO)

Vials

Magnetic stirrer and stir bar

Hot plate

Procedure:

Prepare separate stock solutions of MAI-PbI₂ and MEAI-PbI₂.

For the MAI-PbI₂ solution, dissolve equimolar amounts of MAI and PbI₂ in a 4:1 (v/v)

mixture of DMF and DMSO.

For the MEAI-PbI₂ solution, dissolve equimolar amounts of MEAI and PbI₂ in a 4:1 (v/v)

mixture of DMF and DMSO.

Stir both solutions at 60°C until the precursors are fully dissolved.[1]
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To create a mixed-cation precursor solution with a specific ratio (e.g., MA₀.₅MEA₀.₅PbI₃), mix

the MAI-PbI₂ and MEAI-PbI₂ stock solutions in the desired molar ratio (e.g., a 1:1 volume

ratio for a 0.5:0.5 composition).[1]

Stir the final mixed-cation precursor solution at 60°C for at least 2 hours before use to ensure

homogeneity.

Protocol 3: Fabrication of a Mixed-Cation Perovskite
Thin Film
This protocol describes the deposition of the mixed-cation perovskite film onto a substrate

using a one-step spin-coating method.

Materials:

Substrates (e.g., FTO glass with an electron transport layer)

Mixed-cation perovskite precursor solution

Spin coater

Hot plate

Nitrogen or argon-filled glovebox (recommended)

Procedure:

Pre-clean the substrates using a standard procedure (e.g., sonication in detergent, deionized

water, acetone, and isopropanol).

Transfer the cleaned substrates and the precursor solution into a nitrogen-filled glovebox.

Place a substrate onto the spin coater chuck.

Dispense a sufficient amount of the mixed-cation perovskite precursor solution onto the

substrate to cover the surface.

Spin coat the substrate. A typical two-step program is:
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1000 rpm for 10 seconds (to spread the solution)

4000-6000 rpm for 30-45 seconds (to form a uniform film)

During the high-speed step, an anti-solvent (e.g., chlorobenzene) can be dripped onto the

spinning substrate to induce rapid crystallization. However, for some MEAI-containing

perovskites, a uniform film can be achieved without an anti-solvent.[1]

Transfer the coated substrate to a hotplate and anneal at 100°C for 10-15 minutes. This step

removes residual solvent and promotes crystallization.

Allow the film to cool to room temperature before proceeding with the deposition of

subsequent layers (e.g., hole transport layer and metal contact).

Experimental Workflow Visualization
The following diagram illustrates the key steps in the fabrication of a mixed-cation perovskite

solar cell using Ethanolammonium iodide.

Precursor Synthesis

Device Fabrication

Characterization
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Click to download full resolution via product page

Caption: Workflow for the synthesis and fabrication of MEAI-containing perovskite solar cells.

Impact of Ethanolammonium Iodide on Perovskite
Properties
The incorporation of MEAI into perovskite formulations has several notable effects on the

resulting film and device characteristics:

Crystal Structure and Bandgap: The substitution of the smaller MA⁺ cation with the larger

MEA⁺ cation leads to an increase in the lattice parameters of the perovskite crystal.[1] This,

in turn, results in an increase in the bandgap energy. For instance, a mixed-cation perovskite

MA₀.₅MEA₀.₅PbI₃ has a bandgap of approximately 1.7 eV, which is higher than that of pure

MAPbI₃. This tunability of the bandgap makes MEAI-containing perovskites promising for

applications in tandem solar cells.[1]

Film Morphology: Perovskite films fabricated with MEAI, such as MA₀.₅MEA₀.₅PbI₃ and

MA₀.₂₅MEA₀.₇₅PbI₃, have been shown to form homogeneous and continuous polycrystalline

layers when spin-coated from a DMF:DMSO solution.[1] The presence of MEAI in the

precursor solution significantly influences the morphology of the polycrystalline layers, and

under optimized conditions, films without dendritic structures or pinholes can be achieved.[1]

Device Performance and Stability: A key advantage of using MEAI is the observed reduction

in the hysteresis of the current-voltage (I-V) characteristics of the resulting solar cells.[1] This

suggests that the incorporation of the MEA⁺ cation can help to suppress ion migration within

the perovskite film, leading to improved device stability. All synthesized mixed-cation

samples with MEAI have demonstrated photocurrent generation under visible light

illumination.[1]

Characterization of MEAI-Containing Perovskite
Films
To evaluate the quality and properties of the fabricated perovskite films, a suite of

characterization techniques should be employed:
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X-ray Diffraction (XRD): To confirm the formation of the perovskite crystal structure and to

determine the lattice parameters. The successful incorporation of MEA⁺ will be indicated by

a shift in the diffraction peaks to lower angles, corresponding to a larger lattice spacing.

Scanning Electron Microscopy (SEM): To visualize the surface morphology of the perovskite

film, including grain size, uniformity, and the presence of any defects like pinholes.

UV-Visible (UV-Vis) Spectroscopy: To determine the optical absorption properties of the film

and to calculate the bandgap energy from the absorption onset.

Photoluminescence (PL) Spectroscopy: To assess the electronic quality of the perovskite

film. A higher PL intensity can indicate a lower density of non-radiative recombination

centers.

Troubleshooting Common Issues
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Issue Potential Cause(s) Suggested Solution(s)

Poor Film Coverage / Pinholes

- Incorrect spin coating

parameters- Non-optimal

solvent system- Substrate

contamination

- Optimize spin coating speed

and duration.- Adjust the

DMF:DMSO ratio or explore

other solvent systems.- Ensure

rigorous substrate cleaning.

Low Crystallinity in XRD

- Insufficient annealing time or

temperature- High humidity

during fabrication

- Increase annealing time or

temperature (e.g., 100-120°C

for 10-20 min).- Fabricate films

in a low-humidity environment

(glovebox).

Inconsistent Device

Performance

- Variations in precursor

solution stoichiometry-

Inconsistent film thickness

- Precisely measure and

control the molar ratios of

precursors.- Ensure consistent

dispensing of the precursor

solution and spin coating

parameters.

Significant I-V Hysteresis
- Ion migration within the

perovskite layer

- While MEAI helps reduce

hysteresis, further optimization

of the MA:MEA ratio may be

needed.- Consider interfacial

passivation strategies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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